Cas no 687-51-4 (H-Leu-NH2)

• Product Name: H-Leu-NH2
• CAS No: 687-51-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD00238027
• CID: 506069
• PubChem ID: 69640
• Update Time: 2025-04-19

H-Leu-NH2 Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-amino-4-methyl-, (2S)-
• (S)-2-Amino-4-methylpentanamide
• H-Leu-NH?
• H-Leu-NH2
• L-Leucine amide
• (R)-2-Amino-4-methylpentanamide
• (S)-PENTANAMIDE
• D-Leucine amide
• LEUCINAMIDE
• L-LEUCINAMIDE
• LEUCINE AMIDE
• Pentanamide, 2-amino-4-methyl-, (2S)-
• (2S)-2-amino-4-methylpentanamide
• H-Leu-NH
• H-Leu-NH HCl
• Pentanamide, 2-amino-4-methyl-, (S)-
• FORGMRSGVSYZQR-YFKPBYRVSA-N
• RP28A6538M
• L-LEUCINAMIDE HCL
• leucine imine
• (S)-2-Amino-4-methylvaleramide
• Leu-NH2
• PubChem13171
• H-Leu-NH2, AldrichCPR
• 2-Amino-4-methylpen
• (2S)-2-amino-4-methyl-pentanamide
• NS00079721
• CS-0135142
• Q27109392
• (S)-2-Amino-4-methyl-pentanoic acid amide
• CHEMBL598548
• FMOC-O-BENZYL-L-SERYLCHLORIDE
• EINECS 211-696-2
• MFCD00238027
• (2S)-2-azanyl-4-methyl-pentanamide
• CHEBI:21349
• L-Leu-NH2
• A836918
• 2-Amino-4-methylpentanamide #
• SCHEMBL241528
• A836235
• BDBM50309587
• DL-Leucinamid
• AKOS027327519
• 687-51-4
• DS-11799
• EN300-862661
• DTXSID80883555
• UNII-RP28A6538M
• DTXCID301023076
• DB-230576

• MDL： MFCD00238027
• Inchi： 1S/C6H14N2O/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)/t5-/m0/s1
• InChI Key： FORGMRSGVSYZQR-YFKPBYRVSA-N
• SMILES： O=C([C@H](CC(C)C)N)N

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1

Experimental Properties

• Melting Point: 245-248 °C
• PSA: 69.11000
• LogP: 1.24570

H-Leu-NH2 Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives